![molecular formula C8H8BrFO B1398947 2-Bromo-4-fluoro-1-(methoxymethyl)benzene CAS No. 1251222-82-8](/img/structure/B1398947.png)
2-Bromo-4-fluoro-1-(methoxymethyl)benzene
Overview
Description
2-Bromo-4-fluoro-1-(methoxymethyl)benzene is a biochemical reagent that can be used as a biological material or organic compound for life science related research . Its IUPAC name is 2-bromo-4-fluoro-1-(methoxymethyl)benzene .
Molecular Structure Analysis
The molecular structure of 2-Bromo-4-fluoro-1-(methoxymethyl)benzene consists of a benzene ring with bromo (Br), fluoro (F), and methoxymethyl (CH2OCH3) substituents . The InChI code for this compound is 1S/C8H8BrFO/c1-11-5-6-2-3-7(10)4-8(6)9/h2-4H,5H2,1H3 .Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-4-fluoro-1-(methoxymethyl)benzene is 219.05 g/mol . It has a XLogP3-AA value of 2.4, indicating its lipophilicity . It has no hydrogen bond donors and two hydrogen bond acceptors . The exact mass and monoisotopic mass are both 217.97426 g/mol . The topological polar surface area is 9.2 Ų .Scientific Research Applications
Synthesis of Tetrasubstituted Alkenes
This compound may be used in the synthesis of tetrasubstituted alkenes through stannyllithiation of diarylacetylenes, which is a method to introduce tin into organic molecules for further functionalization .
Biochemical Research
Due to its halogenated aromatic structure, it could serve as a biochemical reagent in life science research, possibly as a building block for more complex organic compounds .
Synthesis of N-fused Tricyclic Indoles
It might be involved in the synthesis of N-fused tricyclic indoles, which are important heterocyclic compounds with various pharmaceutical applications .
Organic Synthesis Material
The presence of bromine and fluorine atoms makes it a potential candidate for use in organic synthesis, particularly in reactions requiring halogenated intermediates .
Electronic Materials
Biomedical Materials
Safety and Hazards
properties
IUPAC Name |
2-bromo-4-fluoro-1-(methoxymethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO/c1-11-5-6-2-3-7(10)4-8(6)9/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWCNNEIMQLLAQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(C=C(C=C1)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-fluoro-1-(methoxymethyl)benzene | |
CAS RN |
1251222-82-8 | |
Record name | 2-bromo-4-fluoro-1-(methoxymethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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